Cas no 403644-08-6 (N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide)

• Product Name: N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide
• CAS No: 403644-08-6
• MF: C₁₂H₁₂N₄OS
• MW: 260.314880371094
• CID: 6299899
• PubChem ID: 5400005
• Update Time: 2025-05-19

N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide
• AKOS001632134
• N'-[(1Z)-(thiophen-2-yl)methylidene]-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carbohydrazide
• N-[(Z)-thiophen-2-ylmethylideneamino]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide
• F1092-0633
• N'-[(Z)-(THIOPHEN-2-YL)METHYLIDENE]-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOLE-3-CARBOHYDRAZIDE
• 403644-08-6
• (Z)-N'-(thiophen-2-ylmethylene)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbohydrazide

• Inchi： 1S/C12H12N4OS/c17-12(16-13-7-8-3-2-6-18-8)11-9-4-1-5-10(9)14-15-11/h2-3,6-7H,1,4-5H2,(H,14,15)(H,16,17)/b13-7-
• InChI Key： RHTNOJVNXRSZGT-QPEQYQDCSA-N
• SMILES： S1C=CC=C1/C=N\NC(C1C2=C(CCC2)NN=1)=O

Computed Properties

• Exact Mass: 260.07318219g/mol
• Monoisotopic Mass: 260.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.4Ų

Additional information on N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide

Introduction to N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide (CAS No. 403644-08-6)

N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 403644-08-6, represents a novel molecular entity with a unique structural framework that combines a thiophene ring with a cyclopentacpyrazole core. The presence of a carbohydrazide functional group further enhances its potential as a versatile intermediate in the synthesis of biologically active molecules.

The structural features of this compound make it an intriguing candidate for further exploration in drug discovery and development. The thiophene moiety is well-known for its role in various pharmacophores, contributing to the compound's ability to interact with biological targets. Specifically, the thiophen-2-yl substituent can participate in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of drug molecules. Additionally, the cyclopentacpyrazole scaffold provides a rigid structure that can enhance the stability and bioavailability of potential therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic utility. The cyclopentacpyrazole ring system is particularly noteworthy, as it has been implicated in various pharmacological applications. Studies have demonstrated that derivatives of this scaffold exhibit properties such as anti-inflammatory, antiviral, and anticancer effects. The incorporation of additional functional groups, such as the carbohydrazide moiety in N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide, can further modulate these properties and expand its therapeutic potential.

The carbohydrazide group is particularly interesting from a chemical perspective. It serves as a versatile handle for further functionalization through reactions such as hydrazide coupling and condensation reactions. These reactions are frequently employed in the synthesis of complex molecules and have been utilized to develop novel drug candidates. The ability to modify the carbohydrazide group allows for the creation of libraries of derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of compounds with high accuracy before conducting experimental studies. Molecular modeling techniques have been used to explore the interactions between N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide and various biological targets. These studies have provided valuable insights into its potential pharmacological effects and have guided the design of more effective derivatives.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions between thiophene derivatives and cyclopentacpyrazole precursors. The use of palladium catalysts has been particularly effective in facilitating these reactions while maintaining regioselectivity. Additionally, protecting group strategies are employed to prevent unwanted side reactions during multi-step syntheses.

The biological evaluation of N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes and receptors associated with various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammation pathways. These findings warrant further investigation into its potential therapeutic applications.

The development of novel drug candidates is an iterative process that involves both synthetic chemistry and biological testing. N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide represents an excellent example of how structural modifications can lead to new pharmacological entities with improved properties. By leveraging modern synthetic techniques and computational tools, researchers can accelerate the discovery and development of new drugs.

The future prospects for this compound are promising. Continued research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. As our understanding of molecular interactions grows, compounds like N'-(1Z)-(thiophen-2-yl)methylidene-1H,4H,5H,6H-cyclopentacpyrazole-3-carbohydrazide will play an increasingly important role in addressing unmet medical needs.